Cas no 1096310-47-2 (3-(2-methoxynaphthalen-1-yl)methylazetidine)

• Product Name: 3-(2-methoxynaphthalen-1-yl)methylazetidine
• CAS No: 1096310-47-2
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 6136109
• PubChem ID: 43380323
• Update Time: 2025-05-20

3-(2-methoxynaphthalen-1-yl)methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxynaphthalen-1-yl)methylazetidine
• EN300-1858622
• 3-[(2-methoxynaphthalen-1-yl)methyl]azetidine
• AKOS005831502
• 1096310-47-2

• Inchi： 1S/C15H17NO/c1-17-15-7-6-12-4-2-3-5-13(12)14(15)8-11-9-16-10-11/h2-7,11,16H,8-10H2,1H3
• InChI Key： PKJHIFSURHSWMG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C=CC=CC=2C=1CC1CNC1

Computed Properties

• Exact Mass: 227.131014166g/mol
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 3-(2-methoxynaphthalen-1-yl)methylazetidine

Introduction to 3-(2-methoxynaphthalen-1-yl)methylazetidine (CAS No. 1096310-47-2)

The compound 3-(2-methoxynaphthalen-1-yl)methylazetidine (CAS No. 1096310-47-2) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design and synthesis of novel bioactive molecules. This heterocyclic derivative, featuring a naphthalene moiety linked to an azetidine ring, has garnered considerable attention due to its structural complexity and potential therapeutic applications. The presence of a methoxy group on the naphthalene ring introduces electronic and steric effects that can modulate the compound's interactions with biological targets, making it a promising candidate for further investigation.

In recent years, the exploration of 3-(2-methoxynaphthalen-1-yl)methylazetidine has been driven by its unique chemical properties and biological relevance. The azetidine ring, a five-membered saturated heterocycle, is known for its ability to mimic more complex cyclic structures such as piperidine and pyrrolidine, which are prevalent in many pharmacologically active agents. The naphthalene component, on the other hand, provides a rigid aromatic framework that can enhance binding affinity and selectivity. This combination makes 3-(2-methoxynaphthalen-1-yl)methylazetidine an intriguing scaffold for drug discovery.

One of the most compelling aspects of this compound is its potential in the development of small-molecule inhibitors targeting various enzymatic and receptor-mediated pathways. Current research indicates that derivatives of azetidine have shown promise in inhibiting enzymes involved in inflammation, cancer, and metabolic disorders. The methoxy-substituted naphthalene ring in 3-(2-methoxynaphthalen-1-yl)methylazetidine may further enhance its ability to interact with specific amino acid residues in protein targets, thereby improving its inhibitory efficacy.

Recent studies have also highlighted the compound's role in structure-based drug design. Computational modeling and molecular dynamics simulations have been employed to understand how 3-(2-methoxynaphthalen-1-yl)methylazetidine interacts with biological macromolecules. These studies have revealed that the compound can adopt multiple conformations depending on its environment, which may be exploited to optimize its binding properties. Additionally, the rigidity provided by the naphthalene ring helps in stabilizing the transition state of enzyme-substrate complexes, potentially leading to more potent inhibitors.

The synthesis of 3-(2-methoxynaphthalen-1-yl)methylazetidine involves a series of well-defined chemical transformations that highlight the ingenuity of modern organic synthesis techniques. The key steps typically include nucleophilic substitution reactions, cyclization processes, and functional group modifications. Advanced catalytic methods have been employed to improve yield and purity, ensuring that the final product meets stringent pharmaceutical standards. These synthetic strategies not only facilitate the production of 3-(2-methoxynaphthalen-1-yl)methylazetidine but also provide valuable insights into developing similar heterocyclic compounds.

From a medicinal chemistry perspective, the structural features of 3-(2-methoxynaphthalen-1-yl)methylazetidine offer several advantages over conventional drug candidates. The azetidine ring can be easily modified to introduce additional functional groups, allowing for fine-tuning of pharmacokinetic properties such as solubility and metabolic stability. Furthermore, the naphthalene moiety can serve as a handle for further derivatization using cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations enable chemists to explore a vast chemical space while maintaining the core structure's bioactivity.

Preclinical studies have begun to unravel the pharmacological profile of 3-(2-methoxynaphthalen-1-yl)methylazetidine, providing preliminary evidence of its therapeutic potential. In vitro assays have demonstrated that this compound exhibits inhibitory activity against several target enzymes relevant to human diseases. Notably, it has shown promise in reducing inflammation by inhibiting key pro-inflammatory cytokines and enzymes. Additionally, early results suggest that it may have anticancer properties by interfering with signaling pathways involved in cell proliferation and survival.

The future direction of research on 3-(2-methoxynaphthalen-1-yl)methylazetidine lies in translating preclinical findings into clinical applications. Collaborative efforts between synthetic chemists and biologists are essential to optimize its pharmacological properties and develop safe and effective drug candidates. Innovations in drug delivery systems may also enhance the therapeutic efficacy of this compound by improving its bioavailability and target specificity.

In conclusion,3-(2-methoxynaphthalen-1-yl)methylazetidine (CAS No. 1096310-47-2) stands as a testament to the ongoing innovation in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutics. As research progresses, this compound is expected to contribute significantly to addressing unmet medical needs across various therapeutic areas.